2-[4-(Bromomethyl)phenyl]acetamide

• CAS No.: 847486-99-1
• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 2-[4-(bromomethyl)phenyl]acetamide
• InChI: InChI=1S/C9H10BrNO/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6H2,(H2,11,12)
• InChI Key: NULKBLUDAUUXPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N)CBr

Description

2-[4-(Bromomethyl)phenyl]acetamide is an acetamide derivative featuring a bromomethyl (-CH₂Br) substituent at the para position of the phenyl ring. This structural motif confers unique reactivity, particularly in alkylation reactions, due to the electrophilic bromine atom.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Comparable Acetamides

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
2-[4-(Bromomethyl)phenyl]acetamide	C₉H₁₀BrNO	- Bromomethyl (para)	Potential alkylating agent; high lipophilicity	N/A
N-(4-Bromophenyl)acetamide	C₈H₈BrNO	- Bromo (para)	Simpler analog; used in impurity profiling
2-(4-Bromophenyl)-N-(3,4-difluorophenyl)acetamide	C₁₄H₁₀BrF₂NO	- Bromo (para), -3,4-difluorophenyl	Crystal structure with dihedral angle 66.4°; N–H⋯O hydrogen bonding
N-[4-Bromo-3-(trifluoromethyl)phenyl]acetamide	C₉H₇BrF₃NO	- Bromo (para), -CF₃ (meta)	Enhanced electron-withdrawing effects; used in agrochemical intermediates
2-[4-(Morpholinosulfonyl)phenyl]acetamide derivatives	Varies	- Morpholinosulfonyl (para)	Anti-COVID-19 activity; improved solubility due to sulfonyl group

Key Observations:

• Crystallinity: Compounds like 2-(4-bromophenyl)-N-(3,4-difluorophenyl)acetamide exhibit distinct crystal packing due to intermolecular hydrogen bonds, whereas bromomethyl substitution may favor different solid-state arrangements .